5-bromo-2-chloro-N-((5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[[5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C27H23BrClN5O2S/c28-19-12-13-22(29)21(15-19)26(36)30-16-24-31-32-27(34(24)20-9-2-1-3-10-20)37-17-25(35)33-14-6-8-18-7-4-5-11-23(18)33/h1-5,7,9-13,15H,6,8,14,16-17H2,(H,30,36)
• InChI Key: BDNBGAFHYWMDGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NN=C(N3C4=CC=CC=C4)CNC(=O)C5=C(C=CC(=C5)Br)Cl
• Molecular Formula: C27H23BrClN5O2S
• Molecular Weight: 596.9 g/mol

Description

5-bromo-2-chloro-N-((5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C27H23BrClN5O2S and its molecular weight is 596.93. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Cytotoxic Activities

Compounds with structural similarities have been synthesized and evaluated for their antiviral activity against various viruses, including HIV, HSV, and vaccinia viruses. For example, derivatives of quinazolin-4(3H)-ones showed distinct antiviral activity against Herpes simplex and vaccinia viruses, indicating potential for the development of new antiviral drugs (Selvam et al., 2010).

Anti-inflammatory and Analgesic Agents

Another study synthesized derivatives involving the quinazolinone structure to evaluate their non-steroidal anti-inflammatory and analgesic activities. Some compounds in this series exhibited significant activity, suggesting their potential as new therapeutic agents for inflammation and pain management (Kumar et al., 2014).

Antitumor Agent Analogues

Research into water-soluble analogues of CB30865, a quinazolin-4-one antitumor agent, aimed at improving aqueous solubility for in vivo evaluation, has shown that some analogues retain and even enhance cytotoxic activity against tumor cells. This research points to the importance of structural modifications for the development of more effective and soluble antitumor agents (Bavetsias et al., 2002).